1-Butylpiperidin-3-amine

• IUPAC Name: 1-butylpiperidin-3-amine
• InChI: InChI=1S/C9H20N2/c1-2-3-6-11-7-4-5-9(10)8-11/h9H,2-8,10H2,1H3
• InChI Key: UMCIOSORCRSDRN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCCC(C1)N
• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol

Description

1-Butylpiperidin-3-amine is a derivative of ammonia in which one, two, or all three hydrogen atoms are replaced by hydrocarbon groups. Amines are classified according to the number of carbon atoms bonded directly to the nitrogen atom.

Synthesis Analysis

The synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades has been reported. Multi-enzyme cascades utilizing variants of galactose oxidase and imine reductase led to the successful conversion of N -Cbz-protected L -ornithinol and L -lysinol to L -3- N -Cbz-aminopiperidine and L -3- N -Cbz-aminoazepane respectively, in up to 54% isolated yield.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidine derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis and Chemical Applications

• 1-Butylpiperidin-3-amine has been used in the synthesis of various chemical compounds. For instance, it played a role in the synthesis of SKF 89976A, a substituted 4,4-diaryl-3-butenyl-1-amine, demonstrating its utility in complex organic synthesis (Chang, Wang, & Pai, 2006).

Applications in CO2 Capture and Environmental Science

• This compound has shown potential in environmental applications such as CO2 capture. A study reported the synthesis of a new ionic liquid from 1-butyl imidazole and 3-bromopropylamine hydrobromide, demonstrating its effectiveness in reversibly sequestering CO2 (Bates, Mayton, Ntai, & Davis, 2002).

Applications in Materials Science

• In materials science, this compound has been involved in the development of light stabilizers and polymers. For example, novel hindered amine light stabilizers (HALS) were synthesized using derivatives of this compound, demonstrating its role in the production of advanced materials (Wilén, Auer, Stranden, Näsman, Rotzinger, Steinmann, King, Zweifel, & Drewes, 2000).

Biochemical and Medical Research

• In biochemical research, compounds like this compound are key in the study of molecular interactions and drug development. Studies have explored its role in the synthesis of various biologically active compounds and potential drug candidates (Mase et al., 2001).

Analytical Chemistry

• In analytical chemistry, this compound derivatives are used in studying the properties of amines, such as in the prediction of chemical shifts in NMR spectroscopy, providing valuable insights for chemical analysis (Basso, Gauze, & Abraham, 2007).

Mechanism of Action

While the exact mechanism of action for 1-Butylpiperidin-3-amine is not clear, it is known that amines play a significant role in the pharmaceutical industry. For example, Bupropion, a norepinephrine/dopamine-reuptake inhibitor (NDRI), exerts its pharmacological effects by weakly inhibiting the enzymes involved in the uptake of the neurotransmitters norepinephrine and dopamine from the synaptic cleft, therefore prolonging their duration of action within the neuronal synapse.

Safety and Hazards

According to a safety data sheet, substances similar to 1-Butylpiperidin-3-amine can be highly flammable and toxic if swallowed, in contact with skin, or if inhaled. They can also cause severe skin burns and eye damage.